Cas no 1404364-98-2 (methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate)
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate
-
- Inchi: 1S/C20H19ClN4O3/c1-27-17-9-15(7-8-16(17)19(26)28-2)24-20-23-11-13(10-22)18(25-20)12-3-5-14(21)6-4-12/h3-9,11H,10,22H2,1-2H3,(H,23,24,25)
- InChI Key: QRQPPPMMPZDELG-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC2=NC=C(CN)C(C3=CC=C(Cl)C=C3)=N2)C=C1OC
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FG6F-100mg |
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate |
1404364-98-2 | tech grade | 100mg |
$129.00 | 2024-06-21 | |
| A2B Chem LLC | AX99623-100mg |
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate |
1404364-98-2 | tech grade | 100mg |
$136.00 | 2024-04-20 |
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate
Research Brief on Methyl 4-((5-(Aminomethyl)-4-(4-Chlorophenyl)Pyrimidin-2-yl)Amino)-2-Methoxybenzoate (CAS: 1404364-98-2)
Recent studies on methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate (CAS: 1404364-98-2) have highlighted its potential as a promising small-molecule inhibitor targeting specific kinase pathways involved in inflammatory and oncogenic processes. This compound, characterized by its unique pyrimidine scaffold and chloro-substituted phenyl ring, has demonstrated selective binding affinity and inhibitory activity in preclinical models, making it a candidate for further therapeutic development.
A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound, revealing that the aminomethyl group at the 5-position of the pyrimidine ring enhances target engagement, while the 4-chlorophenyl moiety contributes to metabolic stability. Molecular docking simulations indicated strong interactions with the ATP-binding pocket of target kinases, supported by in vitro enzymatic assays showing IC50 values in the low nanomolar range.
Further research in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's pharmacokinetic profile, noting improved oral bioavailability in rodent models compared to earlier analogs. The methoxybenzoate ester was found to facilitate membrane permeability, though hydrolysis to the active carboxylic acid metabolite was observed in plasma. These findings suggest potential for prodrug optimization to enhance delivery.
Ongoing clinical-stage evaluations (Phase I/II) are assessing derivatives of this scaffold for autoimmune disorders, with preliminary data indicating dose-dependent suppression of pro-inflammatory cytokines. However, challenges remain in minimizing off-target effects, as highlighted in a recent Nature Chemical Biology review discussing selectivity screens against 468 kinases.
In summary, 1404364-98-2 represents a structurally novel chemotype with dual therapeutic potential in oncology and immunology. Future directions include co-crystallization studies to refine binding models and the development of biotinylated probes for target identification in complex proteomes.
1404364-98-2 (methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)